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Compound of Interest

Compound Name: Methoxymethanol

Cat. No.: B1221974 Get Quote

For Immediate Reference by Laboratory and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of

methoxymethanol. As methoxymethanol is an unstable compound that exists in equilibrium

with formaldehyde and methanol, this document outlines the necessary personal protective

equipment (PPE), safe handling procedures, and disposal plans based on the hazardous

properties of its components.[1] Adherence to these protocols is essential for ensuring

personnel safety and regulatory compliance.

Immediate Safety and Hazard Information
Methoxymethanol is classified as a flammable liquid and is harmful if swallowed.[1] It may

also cause damage to organs.[1] The primary hazards are associated with its equilibrium

components: formaldehyde, a known carcinogen and sensitizer, and methanol, which is toxic

by inhalation, ingestion, and skin absorption.[2][3]

Key Hazards:
Flammability: Methoxymethanol has a flash point of 39.9°C and its vapors can form

explosive mixtures with air.[4]

Toxicity: Harmful if swallowed.[1] The toxicity of its components, formaldehyde and methanol,

presents significant health risks.

Formaldehyde-Related Hazards: Carcinogenicity, skin and respiratory sensitization.
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Methanol-Related Hazards: Can cause blindness or be fatal if swallowed; toxic in contact

with skin or if inhaled.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling methoxymethanol. The following

table summarizes the required PPE based on the potential for exposure.

PPE Category Specification

Eye Protection

Chemical splash goggles or safety glasses with

side shields. A face shield should be worn in

situations with a high risk of splashing.[5][6]

Hand Protection

Nitrile or butyl rubber gloves are recommended.

[7] Double gloving may be appropriate for

certain procedures. Gloves should be inspected

before use and changed immediately if

contaminated.[6]

Body Protection

A flame-retardant lab coat or chemical-resistant

apron with sleeves should be worn.[2][6] Long

pants and closed-toe shoes are required.[5]

Respiratory

Work should be conducted in a well-ventilated

area, preferably within a certified chemical fume

hood.[5][8] If exposure limits are likely to be

exceeded, respiratory protection is required.

Exposure Limits
There are no established occupational exposure limits for methoxymethanol itself. Therefore,

the exposure limits for its components, formaldehyde and methanol, must be strictly observed.
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Substance
OSHA PEL (8-
hour TWA)

NIOSH REL
(10-hour TWA)

ACGIH TLV (8-
hour TWA)

STEL (15-
minute)

Formaldehyde 0.75 ppm - - 2 ppm

Methanol 200 ppm 200 ppm 200 ppm
250 ppm (NIOSH

& ACGIH)

TWA: Time-Weighted Average, PEL: Permissible Exposure Limit, REL: Recommended

Exposure Limit, TLV: Threshold Limit Value, STEL: Short-Term Exposure Limit[3][9]

Safe Handling and Operational Plan
A systematic approach to handling methoxymethanol is crucial to minimize risk. The following

workflow outlines the key steps from preparation to disposal.
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Workflow for Safe Handling of Methoxymethanol
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Experimental Protocols
Spill Cleanup Protocol (Small Spill within a Fume Hood)

Ensure Proper PPE: Wear the recommended PPE, including double gloves (nitrile), chemical

splash goggles, and a lab coat.

Contain the Spill: Use absorbent pads or a formaldehyde neutralizer to absorb the spilled

material.[5]

Clean the Area: Once absorbed, clean the spill area with soap and water.[5]

Dispose of Waste: All cleanup materials must be collected in a sealed, labeled hazardous

waste container for disposal by Environmental Health & Safety (EH&S).[6]

Report the Spill: Report the incident to your supervisor and EH&S.

For large spills, evacuate the area immediately and contact EH&S.[5]

Disposal Plan
Methoxymethanol and its solutions must be disposed of as hazardous chemical waste. Do not

pour down the drain.[5]

Step-by-Step Disposal Protocol
Waste Collection: Collect all methoxymethanol waste in a designated, chemically

compatible, and clearly labeled hazardous waste container. The label should include

"Hazardous Waste," "Methoxymethanol," and the associated hazards (Flammable, Toxic).

Segregation: Do not mix methoxymethanol waste with other waste streams, especially

acids or oxidizers.

Storage: Store the waste container in a designated satellite accumulation area within a fume

hood or a flammable storage cabinet, away from heat and ignition sources.

Pickup: Once the container is full, or in accordance with institutional timelines, contact your

institution's EH&S department to arrange for pickup and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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